Cas no 99799-11-8 (3-methylhepta-2,6-dien-1-ol)

• Product Name: 3-methylhepta-2,6-dien-1-ol
• CAS No: 99799-11-8
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 6220365
• PubChem ID: 11446327
• Update Time: 2025-05-19

3-methylhepta-2,6-dien-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methylhepta-2,6-dien-1-ol
• SCHEMBL8998599
• SCHEMBL8998607
• EN300-188295
• 99799-11-8

• Inchi： 1S/C8H14O/c1-3-4-5-8(2)6-7-9/h3,6,9H,1,4-5,7H2,2H3/b8-6+
• InChI Key： MSQFYBKYYIVVAG-SOFGYWHQSA-N
• SMILES： OC/C=C(\C)/CCC=C

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-methylhepta-2,6-dien-1-ol

Exploring 3-Methylhepta-2,6-dien-1-ol (CAS No. 99799-11-8): A Versatile Flavor and Fragrance Compound

3-Methylhepta-2,6-dien-1-ol (CAS No. 99799-11-8) is a naturally occurring or synthetically produced organic compound widely used in the flavor and fragrance industry. This unsaturated alcohol, characterized by its fresh, green, and slightly citrusy aroma, has garnered significant attention for its applications in perfumery, food additives, and cosmetic formulations. Its molecular structure features a seven-carbon chain with two double bonds and a hydroxyl group, contributing to its unique olfactory properties.

In recent years, the demand for natural and sustainable fragrance ingredients has surged, driven by consumer preferences for eco-friendly products. 3-Methylhepta-2,6-dien-1-ol aligns with this trend, as it can be derived from plant sources or synthesized using green chemistry methods. Researchers and manufacturers are increasingly focusing on biocatalytic production to enhance yield and reduce environmental impact, addressing common search queries like "how to produce natural fragrance compounds sustainably."

The compound's olfactive profile makes it a popular choice for creating floral and fruity accords in perfumes. It is often blended with other terpenes and esters to mimic scents like lily-of-the-valley or tropical fruits. Online searches for "best floral fragrance ingredients 2024" frequently highlight its versatility. Additionally, its stability in formulations and compatibility with other ingredients have made it a staple in cosmetic chemistry, particularly in shampoos, soaps, and lotions.

From a chemical perspective, 3-Methylhepta-2,6-dien-1-ol exhibits moderate polarity due to its hydroxyl group, allowing it to dissolve in both water and organic solvents. This property is critical for its use in aroma diffusion systems, such as reed diffusers or scented candles. Industry professionals often search for "high-diffusion fragrance alcohols," where this compound is a top candidate. Its low toxicity profile further supports its inclusion in consumer products, complying with global safety standards like IFRA and REACH.

Innovations in microencapsulation technology have expanded the applications of 3-Methylhepta-2,6-dien-1-ol in long-lasting fragrances. Recent patents describe its use in time-release fabric softeners and air fresheners, answering search trends like "how to make scents last longer." Furthermore, its potential as a flavor enhancer in beverages and confectionery is under exploration, with studies suggesting synergistic effects with citrus and berry flavors.

As the personal care industry shifts toward clean-label formulations, 3-Methylhepta-2,6-dien-1-ol is gaining traction as a plant-derived alternative to synthetic musks. This aligns with Google Trends data showing rising searches for "vegan fragrance ingredients." Its biodegradability also addresses concerns about environmental persistence, a hot topic in regulatory discussions.

In conclusion, 3-Methylhepta-2,6-dien-1-ol (CAS No. 99799-11-8) exemplifies the intersection of chemistry, sustainability, and consumer trends. Whether you're a perfumer seeking innovative accords or a formulator prioritizing eco-conscious ingredients, this compound offers multifaceted solutions backed by evolving research and market demand.